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Senior Application Scientist Note: This guide addresses the safe handling and properties of

N,N-Dimethylformamide acetals. A critical finding of our initial literature and database search is

the lack of a publicly available, comprehensive Safety Data Sheet (SDS) for N,N-
Dimethylformamide dibenzyl acetal (CAS 2016-04-8). Chemical safety data is highly

specific, and extrapolating from one compound to another, even a related one, can be

misleading and unsafe. The benzyl groups in the target molecule will significantly alter its

physical, chemical, and toxicological properties compared to its methyl or isopropyl analogs.

Therefore, this document will proceed by providing a detailed safety analysis of the well-

documented and structurally related compound, N,N-Dimethylformamide dimethyl acetal (DMF-

DMA, CAS 4637-24-5). This information should be considered a preliminary, informational

guide for researchers anticipating work with similar structures. It is not a substitute for a

substance-specific SDS for N,N-Dimethylformamide dibenzyl acetal. All researchers,

scientists, and drug development professionals must obtain the official SDS from their chemical

supplier before any handling or use of N,N-Dimethylformamide dibenzyl acetal and conduct

a thorough, substance-specific risk assessment.
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Part 1: Hazard Identification and GHS Classification
of N,N-Dimethylformamide Dimethyl Acetal (DMF-
DMA)
N,N-Dimethylformamide dimethyl acetal (DMF-DMA) is classified as a hazardous substance

under the Globally Harmonized System (GHS). Its primary dangers stem from its flammability

and its potential to cause significant harm to human health upon exposure.

The GHS classification indicates that DMF-DMA is a highly flammable liquid and vapor.[1][2][3]

Vapors are heavier than air and can travel along the ground to distant ignition sources, creating

a flashback hazard.[1][4]

From a health perspective, DMF-DMA poses several risks:

Acute Toxicity: It is harmful if inhaled.[1][2][3] Inhalation may lead to symptoms such as

headaches, dizziness, nausea, and respiratory irritation.[3][5]

Eye Damage: The compound is classified as causing serious eye damage.[1][2] Contact can

lead to irreversible effects, including the risk of blindness.[1][5]

Skin Sensitization: It may cause an allergic skin reaction upon contact.[1][2] Repeated or

prolonged exposure can lead to sensitization in susceptible individuals.[5]

Skin Irritation: While some sources indicate it is not a primary skin irritant, others classify it as

causing skin irritation.[3] Pruritus (itching) and localized redness are possible symptoms.[1]

The following pictograms are mandated for the labeling of DMF-DMA:

Pictogram Hazard Class

Flame (GHS02) Flammable Liquids

Corrosion (GHS05) Serious Eye Damage

Exclamation Mark (GHS07)
Acute Toxicity (Inhalation), Skin Sensitization,

Skin Irritation
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Hazard Statements:

H225: Highly flammable liquid and vapour.[1][2][3]

H332: Harmful if inhaled.[1][2][3]

H318: Causes serious eye damage.[1][2]

H317: May cause an allergic skin reaction.[1][2]

H315: Causes skin irritation.[3]

H335: May cause respiratory irritation.[3]

Part 2: Exposure Control and Personal Protective
Equipment (PPE)
A multi-layered approach, beginning with engineering controls, is essential to minimize

exposure to DMF-DMA. The causality is clear: preventing vapor release and aerosol formation

is the most effective way to mitigate the inhalation and contact hazards.

Hierarchy of Controls
This diagram illustrates the preferred order of control measures, from most to least effective.
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Hierarchy of Controls for DMF-DMA

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent)

Engineering Controls
(Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Figure 1. Hierarchy of controls for managing exposure.

Engineering Controls: All work with DMF-DMA must be conducted in a certified chemical fume

hood to control vapor inhalation.[5] The ventilation system should be explosion-proof.[2] An

eyewash station and safety shower must be readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE):
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Eye and Face Protection: Chemical safety goggles are mandatory.[4] Given the severe eye

hazard, a face shield should be worn in addition to goggles, especially when handling larger

quantities or during operations with a splash risk.[4]

Hand Protection: Wear chemically resistant gloves, such as nitrile or butyl rubber.[3] Gloves

must be inspected before use and disposed of properly after handling the material.[3]

Skin and Body Protection: A flame-retardant lab coat is required.[3] When handling larger

volumes, additional chemical-resistant aprons and footwear may be necessary. All footwear

should be anti-static.[3]

Part 3: Handling, Storage, and Emergency
Procedures
Safe Handling Protocol

Preparation: Before starting, ensure the chemical fume hood is functioning correctly and all

required PPE is donned. Confirm the location of the nearest fire extinguisher, safety shower,

and eyewash station.

Grounding: To prevent ignition from static electricity, all metal containers and transfer

equipment must be grounded and bonded.[2][5]

Dispensing: Use only non-sparking tools for all operations.[2][5] Handle and open containers

with care, avoiding any actions that could generate aerosols or mists.[1]

Work Practices: Do not eat, drink, or smoke in the laboratory.[4] Avoid breathing vapors and

prevent contact with skin and eyes.[1][5] Wash hands thoroughly after handling.[3]

End of Use: Keep the container tightly closed when not in use.[2]

Storage Requirements
Proper storage is crucial for maintaining the stability of DMF-DMA and preventing accidents.

Conditions: Store in a cool, dry, and well-ventilated area.[4] The storage location should be a

designated flame-proof area.[4]
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Containers: Keep containers tightly sealed to prevent moisture contact and vapor escape.[2]

Incompatibilities: Store away from ignition sources, heat, sparks, and open flames.[1] It is

incompatible with strong oxidizing agents and acids.[5]

Emergency Procedures
First-Aid Measures:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or stops,

provide artificial respiration and seek immediate medical attention.[2] Call a poison center or

doctor if you feel unwell.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[4] Remove contact lenses if present and easy to do.[4] Seek

immediate medical attention from an ophthalmologist.[4]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin area

with plenty of soap and water.[4] If skin irritation or a rash occurs, get medical advice.[2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Spill Response Workflow:
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Spill Occurs

Evacuate immediate area
Alert personnel

Remove all ignition sources
(Flames, sparks, hot surfaces)

Ensure adequate ventilation
(Fume hood ON)

Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain spill with inert absorbent material
(Sand, diatomaceous earth)

Collect absorbed material
using non-sparking tools

Place in a sealed container
for hazardous waste disposal

Clean spill area with soap and water

Report incident

Click to download full resolution via product page

Figure 2. Decision workflow for managing a DMF-DMA spill.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO₂).[4]

Unsuitable Media: Do not use a direct water jet, as it may spread the flammable liquid.[4]

Specific Hazards: Vapors can form explosive mixtures with air.[1] Hazardous combustion

products include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).

[1][4]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective chemical-resistant clothing.[1][4]

Part 4: Physical, Chemical, and Toxicological
Properties
This section summarizes the key data points for N,N-Dimethylformamide dimethyl acetal (DMF-

DMA).

Physical and Chemical Properties
Property Value Source

CAS Number 4637-24-5 [1][4][5]

Molecular Formula C₅H₁₃NO₂ [4]

Appearance Colorless liquid [3]

Boiling Point 102-103 °C [3]

Flash Point 7 °C (44.6 °F) [3]

Density 0.896 g/cm³ at 20 °C [3]

Solubility Reacts with water [5]

Toxicological Data
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Endpoint Value Species Source

Acute Toxicity

(Inhalation)

LC50 = 12.16 mg/L (4

h)
Rat [5]

Skin

Corrosion/Irritation
No skin irritation (4 h) Rabbit [2]

Serious Eye

Damage/Irritation

Irreversible effects on

the eye
Rabbit [2]

Skin Sensitization
Positive (May cause

sensitization)
Guinea pig [2]

Germ Cell

Mutagenicity
Negative (Ames test) E. coli/S. typhimurium [2]

Carcinogenicity Not classifiable N/A [1][2]

Reproductive Toxicity Not classifiable N/A [1][2]

Note: The toxicological properties have not been fully investigated.[5] This substance should be

handled with particular care as other dangerous properties cannot be excluded.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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